Cas no 2248329-85-1 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-methylthiophen-2-yl)acetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-methylthiophen-2-yl)acetate
• CAS No: 2248329-85-1
• MF: C₁₅H₁₁NO₄S
• MW: 301.317142724991
• CID: 6028038
• PubChem ID: 165726173
• Update Time: 2025-05-26

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-methylthiophen-2-yl)acetate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-methylthiophen-2-yl)acetate
• 2248329-85-1
• EN300-6513887

• Inchi： 1S/C15H11NO4S/c1-9-6-7-21-12(9)8-13(17)20-16-14(18)10-4-2-3-5-11(10)15(16)19/h2-7H,8H2,1H3
• InChI Key： HHUVQKRWMIEGDO-UHFFFAOYSA-N
• SMILES： S1C=CC(C)=C1CC(=O)ON1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 301.04087901g/mol
• Monoisotopic Mass: 301.04087901g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 91.9Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-methylthiophen-2-yl)acetate

Comprehensive Overview of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-methylthiophen-2-yl)acetate (CAS No. 2248329-85-1)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-methylthiophen-2-yl)acetate (CAS No. 2248329-85-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound belongs to the class of isoindole derivatives, which are known for their versatility in drug discovery and material science. The presence of both 1,3-dioxo and 3-methylthiophene moieties in its structure makes it a promising candidate for further exploration in medicinal chemistry.

The compound's molecular formula and structural features have been extensively studied to understand its reactivity and potential biological activities. Researchers are particularly interested in its ester linkage, which may contribute to its stability and bioavailability. Recent studies have highlighted its potential as a building block for synthesizing more complex molecules, especially in the development of small-molecule therapeutics. This aligns with the growing trend in the pharmaceutical industry to explore novel heterocyclic compounds for targeted therapies.

In the context of green chemistry and sustainable synthesis, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-methylthiophen-2-yl)acetate has also been investigated for its potential to be synthesized using environmentally friendly methods. The compound's thiophene ring is of particular interest, as thiophene derivatives are widely used in organic electronics and photovoltaic materials. This dual applicability in both pharmaceuticals and material science makes it a valuable subject for interdisciplinary research.

From a synthetic chemistry perspective, the compound's CAS No. 2248329-85-1 serves as a critical identifier for researchers looking to reproduce or modify its structure. Its isoindole core is a common motif in drug design, often associated with anti-inflammatory and anticancer properties. Recent advancements in computational chemistry have enabled researchers to predict its molecular interactions with greater accuracy, further enhancing its appeal for high-throughput screening.

The compound's physical and chemical properties, such as its solubility and melting point, are also areas of active research. These properties are crucial for determining its suitability in various formulation strategies, particularly in oral drug delivery. Additionally, its stability under different pH conditions is being evaluated to ensure its efficacy in biological systems.

In summary, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-methylthiophen-2-yl)acetate (CAS No. 2248329-85-1) represents a fascinating intersection of organic chemistry, pharmacology, and materials science. Its multifaceted applications and structural uniqueness position it as a compound of significant interest for future research and development. As the scientific community continues to explore its potential, this compound may pave the way for innovative solutions in both healthcare and technology.